Cas no 887268-22-6 (2-Bromo-1-fluoro-4-(methoxymethyl)benzene)

2-Bromo-1-fluoro-4-(methoxymethyl)benzene structure
887268-22-6 structure
Product Name:2-Bromo-1-fluoro-4-(methoxymethyl)benzene
CAS No:887268-22-6
MF:C8H8BrFO
MW:219.050925254822
MDL:MFCD04116324
CID:1029231
PubChem ID:2769416
Update Time:2025-04-20

2-Bromo-1-fluoro-4-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-fluoro-4-(methoxymethyl)benzene
    • 2-BROMO-1-FLUORO-4-(METHOXYMETHYL) BENZENE
    • AMY23966
    • SY115136
    • 887268-22-6
    • DTXSID40377723
    • N10448
    • AKOS010793533
    • QBVRUQXKXJMOGC-UHFFFAOYSA-N
    • SCHEMBL1369367
    • CS-0150198
    • MFCD04116324
    • A861534
    • DS-5531
    • 2-Bromo-4-(methoxymethyl)fluorobenzene
    • DB-313597
    • MDL: MFCD04116324
    • Inchi: 1S/C8H8BrFO/c1-11-5-6-2-3-8(10)7(9)4-6/h2-4H,5H2,1H3
    • InChI Key: QBVRUQXKXJMOGC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)COC)F

Computed Properties

  • Exact Mass: 217.97426g/mol
  • Monoisotopic Mass: 217.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų

2-Bromo-1-fluoro-4-(methoxymethyl)benzene Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2-Bromo-1-fluoro-4-(methoxymethyl)benzene Pricemore >>

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